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Compound of Interest

Compound Name: Ethyl-3-bromopropionate-d4

Cat. No.: B018681 Get Quote

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of Ethyl-3-bromopropionate-d4 (CAS No. 14341-55-0). As a deuterated analogue of Ethyl-3-

bromopropionate, this compound is frequently utilized in pharmaceutical research and

development as a stable isotope-labeled internal standard or tracer.[1] While the deuterium

labeling is critical for its analytical application, it does not alter the fundamental chemical

hazards of the parent molecule. Therefore, disposal procedures must address the risks

associated with a combustible, irritant, and halogenated organic compound.

Adherence to these protocols is not merely a matter of regulatory compliance with bodies like

the Environmental Protection Agency (EPA) and the Occupational Safety and Health

Administration (OSHA); it is a cornerstone of a robust laboratory safety culture.[2][3] This guide

is designed to provide researchers, scientists, and drug development professionals with the

technical knowledge and procedural clarity to manage this chemical waste stream with

confidence and precision.

Part 1: Hazard Assessment and Chemical Profile
A thorough understanding of the chemical's properties and hazards is the foundation of its safe

management. The causality behind specific disposal protocols is directly linked to this hazard

profile.

Chemical Identity and Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b018681?utm_src=pdf-interest
https://www.benchchem.com/product/b018681?utm_src=pdf-body
https://www.pharmaffiliates.com/en/blog/the-role-of-deuterated-compounds-in-pharmaceutical-rd-and-testing
https://www.epa.gov/enforcement/waste-chemical-and-cleanup-enforcement
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
Ethyl 3-bromo-2,2,3,3-

tetradeuteriopropanoate
[4]

Synonyms Ethyl-3-bromopropionate-d4 [4]

CAS Number 14341-55-0 [4]

Molecular Formula C₅H₅D₄BrO₂ [4]

Molecular Weight ~185.05 g/mol [4]

Appearance Colorless to light yellow liquid [5]

Boiling Point
135-136 °C / 50 mmHg (for

non-deuterated)
[6]

Density
~1.412 g/mL at 25 °C (for non-

deuterated)
[6]

Flash Point
70 °C (158 °F) - closed cup

(for non-deuterated)
[6]

Toxicological and Hazard Profile

Ethyl-3-bromopropionate is classified as a hazardous substance. The primary hazards, based

on the non-deuterated analogue (CAS 539-74-2), are summarized below. The deuteration does

not mitigate these risks.

Hazard Classification GHS Hazard Statement Description

Skin Irritation (Category 2) H315 Causes skin irritation.[7][8]

Eye Irritation (Category 2) H319
Causes serious eye irritation.

[7][8]

Specific Target Organ Toxicity

(Single Exposure, Category 3)
H335

May cause respiratory

irritation.[7][8]

Combustible Liquid H227
The material is a combustible

liquid.[5]
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The Deuterium Factor: The four deuterium atoms grant the molecule a higher molecular weight

and make it invaluable for mass spectrometry-based analysis.[1] However, for disposal

purposes, it must be treated according to the hazards of its functional groups: a brominated

organic compound and an ester. It is a halogenated organic compound.[9] This classification is

the single most critical factor in determining its proper waste stream.

Part 2: Pre-Disposal Operations and Safety
Safe disposal begins long before the waste container is full. It starts with proper handling and

segregation at the point of generation. This aligns with the requirements of an employer's

Chemical Hygiene Plan (CHP) as mandated by the OSHA Laboratory Standard.[3][10]

Required Personal Protective Equipment (PPE)

PPE Type Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects against splashes that

can cause serious eye

irritation.[5][6]

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact, which

can cause irritation.[5][6]

Body Protection Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Engineering Controls

All handling and preparation of Ethyl-3-bromopropionate-d4 waste should be conducted

within a certified chemical fume hood. This is essential to minimize the risk of inhaling vapors,

which can cause respiratory irritation.[11]

Part 3: Step-by-Step Disposal Protocol
This protocol provides a self-validating system for the compliant disposal of Ethyl-3-
bromopropionate-d4 waste, from generation to final pickup.

Step 1: Waste Characterization and Segregation
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Immediately upon generation, characterize the waste. Any solution, material, or container

contaminated with Ethyl-3-bromopropionate-d4 is considered hazardous waste.

Action: Classify this waste as "Halogenated Organic Liquid Waste."[9]

Causality: Halogenated compounds require specific disposal methods, typically high-

temperature incineration with scrubbers to neutralize the resulting acidic gases (like

hydrogen bromide).[11][12] Mixing them with non-halogenated solvents complicates the

disposal process and is a common regulatory violation.[13]

Step 2: Container Selection
Choose a waste container that is compatible with the chemical and compliant with regulations.

Action: Select a clean, sealable, and chemically compatible container (e.g., a high-density

polyethylene or glass bottle). The container must be in good condition with no leaks.

Causality: The Resource Conservation and Recovery Act (RCRA) mandates that waste

containers must be compatible with their contents to prevent leaks, reactions, or degradation

of the container.[14][15]

Step 3: Waste Accumulation
Accumulate the waste in a designated Satellite Accumulation Area (SAA) within the laboratory.

Action: Transfer waste into the designated container using a funnel. Keep the container

securely closed at all times, except when actively adding waste.[13]

Causality: Keeping containers closed minimizes the release of volatile organic compounds

(VOCs) into the laboratory atmosphere and prevents spills. This is a key requirement under

EPA and OSHA regulations.[3][14]

Step 4: Labeling
Proper labeling is a critical compliance point and essential for safety.

Action: Affix a hazardous waste label to the container before adding the first drop of waste.

The label must include:
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The words "Hazardous Waste."

The full chemical name: "Waste Ethyl-3-bromopropionate-d4." List all other components

of the waste solution. Do not use abbreviations.[13][16]

The associated hazards (e.g., "Irritant," "Combustible").[16]

The date when waste was first added to the container.

Causality: OSHA and EPA regulations require clear and accurate labeling to inform

personnel and waste handlers of the container's contents and associated dangers, ensuring

safe handling throughout the disposal chain.[16][17]

Step 5: Arranging for Final Disposal
Laboratory personnel do not perform the final disposal. This is handled by licensed

professionals.

Action: Once the container is full or you are finished generating this waste stream, contact

your institution's Environmental Health & Safety (EHS) department to schedule a waste

pickup.

Causality: Final treatment and disposal of hazardous waste, such as incineration, must be

performed at a permitted Treatment, Storage, and Disposal Facility (TSDF) in accordance

with federal and state environmental laws.[15][18]

Step 6: Documentation
Maintain accurate records of waste generation and disposal.

Action: Keep a log of the types and quantities of waste generated in your laboratory. Retain

copies of waste pickup requests and any associated manifests provided by EHS.

Causality: Accurate record-keeping is essential for regulatory compliance, waste

minimization tracking, and demonstrating due diligence in the laboratory's safety program.

[19]

Disposal Process Workflow
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The following diagram illustrates the decision-making and operational flow for the proper

disposal of Ethyl-3-bromopropionate-d4.

Laboratory Operations

Emergency & Final Procedures

Generate Waste
(Ethyl-3-bromopropionate-d4)

Step 1: Characterize Waste
(Halogenated Organic)

Step 2: Segregate & Select Container

Step 3: Accumulate Waste in SAA

Step 4: Label Container Correctly

Spill?

Container Full?

No

Follow Spill Cleanup Protocol

Yes

No

Step 5: Contact EHS for Pickup

Yes

Step 6: Document Waste Disposal

Waste Removed by Licensed Vendor
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ethyl-3-bromopropionate-d4 waste.

Part 4: Emergency Procedures
Spill Cleanup

In the event of a spill, immediate and correct action is crucial to prevent exposure and further

contamination.

Alert Personnel: Notify all personnel in the immediate area.

Evacuate (If Necessary): For large spills, evacuate the area and contact EHS or the

emergency response team.

Control Ignition Sources: As the material is combustible, remove all sources of ignition from

the area.[5][11]

Ventilate: Ensure the chemical fume hood is operational to ventilate the area.

Contain and Absorb: Wearing appropriate PPE, contain the spill and absorb it with a

chemical absorbent material (e.g., vermiculite or a commercial spill kit).

Collect and Dispose: Carefully collect the absorbent material, place it in a sealed container,

and label it as "Hazardous Waste: Ethyl-3-bromopropionate-d4 spill debris." Dispose of

this solid waste through EHS.[11]

Decontaminate: Clean the spill area with soap and water.

First Aid

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][11]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water. Seek medical attention if irritation persists.[5][11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b018681?utm_src=pdf-body-img
https://www.benchchem.com/product/b018681?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_787044509_ETHYL-3-BROMOPROPIONATE-CASNO-539-74-2-MSDS.pdf
https://www.benchchem.com/product/b018681?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_787044509_ETHYL-3-BROMOPROPIONATE-CASNO-539-74-2-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_787044509_ETHYL-3-BROMOPROPIONATE-CASNO-539-74-2-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_787044509_ETHYL-3-BROMOPROPIONATE-CASNO-539-74-2-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.[5][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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